Ethyl 4-({7-methyl-3-[(4-methylpiperidin-1-yl)carbonyl]-1,8-naphthyridin-4-yl}amino)benzoate

• IUPAC Name: [6-fluoro-4-(4-methoxyphenyl)-1,1-dioxo-1λ6,4-benzothiazin-2-yl]-pyrrolidin-1-ylmethanone
• InChI: InChI=1S/C20H19FN2O4S/c1-27-16-7-5-15(6-8-16)23-13-19(20(24)22-10-2-3-11-22)28(25,26)18-9-4-14(21)12-17(18)23/h4-9,12-13H,2-3,10-11H2,1H3
• InChI Key: GLJJIGINBOEZJD-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)N2C=C(S(=O)(=O)C3=C2C=C(C=C3)F)C(=O)N4CCCC4
• Molecular Formula: C20H19FN2O4S
• Molecular Weight: 402.4 g/mol

Description

The compound is a derivative of piperidine, which is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drug construction.

Synthesis Analysis

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Chemical Reactions Analysis

Piperidines undergo various intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones.

Scientific Research Applications

Synthesis and Optical Properties Research into related compounds, such as the synthesis of Schiff base compounds from ethyl-4-amino benzoate, highlights the importance of these chemicals in understanding optical properties. The study by Abdullmajed et al. (2021) on the nonlinear refractive index and optical limiting properties of synthesized compounds underscores the potential of such molecules in optical applications, including as optical limiters due to their significant optical nonlinear properties (Abdullmajed et al., 2021).

Hydrogen-bonded Supramolecular Structures The investigation of hydrogen-bonded supramolecular structures in substituted 4-pyrazolylbenzoates by Portilla et al. (2007) illustrates how variations in molecular structure, such as those seen in similar compounds, can lead to diverse dimensional arrangements. This study provides insights into the hydrogen bonding capabilities of these molecules, which could be relevant for the design of new materials with specific properties (Portilla et al., 2007).

Polyheterocyclic System Formation The work on the formation of polyheterocyclic systems by reaction of 2-imino-4-methyl-2H-1-benzopyran-3-carbonitrile with active methylene compounds shows the complexity and versatility of reactions involving similar structures. This research by O'callaghan et al. (1996) could suggest pathways for synthesizing complex molecular frameworks that might include or relate to the compound of interest (O'callaghan et al., 1996).

Future Directions

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. This suggests that future research may focus on improving the synthesis methods for piperidine derivatives.